Cas no 61218-44-8 (6a-Hydroxymaackiain)

• Product Name: 6a-Hydroxymaackiain
• CAS No: 61218-44-8
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 1080695
• PubChem ID: 182285
• Update Time: 2025-10-31

6a-Hydroxymaackiain Chemical and Physical Properties

Names and Identifiers

• 6a-Hydroxymaackiain
• (-)-6a-Hydroxymaackiain
• [ "" ]
• (1S,12S)-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaene-1,16-diol
• 6alpha-Hydroxymaackiain
• 61218-44-8
• DTXSID90976725
• FS-8626
• (1S,12S)-5,7,11,19-tetraoxapentacyclo[10.8.0.0(2),(1)?.0?,?.0(1)(3),(1)?]icosa-2,4(8),9,13,15,17-hexaene-1,16-diol
• AKOS040761224
• 6H-(1,3)Dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-3,6a(12aH)-diol, (6aS-cis)-
• 6H,9H-[1,3]Dioxolo[5,6][1]benzofuro[3,2-c][1]benzopyran-3,6a(12aH)-diol

• Inchi： 1S/C16H12O6/c17-8-1-2-9-11(3-8)19-6-16(18)10-4-13-14(21-7-20-13)5-12(10)22-15(9)16/h1-5,15,17-18H,6-7H2/t15-,16+/m0/s1
• InChI Key： GLMPLZUBQDAZEN-JKSUJKDBSA-N
• SMILES： O1C2C=C3C(=CC=2[C@@]2(COC4C=C(C=CC=4[C@H]12)O)O)OCO3

Computed Properties

• Exact Mass: 300.06338810g/mol
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 466.6±30.0 °C at 760 mmHg
• Flash Point: 236.0±24.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6a-Hydroxymaackiain Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 6a-Hydroxymaackiain

6a-Hydroxymaackiain (CAS No. 61218-44-8): An Overview of Its Structure, Biological Activity, and Potential Applications

6a-Hydroxymaackiain (CAS No. 61218-44-8) is a naturally occurring flavonoid that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural features and diverse biological activities. This compound is primarily isolated from the roots and stems of Maackia amurensis, a deciduous tree native to East Asia. The chemical structure of 6a-Hydroxymaackiain is characterized by a flavonoid backbone with a hydroxyl group at the 6a position, which contributes to its distinctive properties and biological activities.

The molecular formula of 6a-Hydroxymaackiain is C₁₇H₁₄O₇, and its molecular weight is 330.29 g/mol. The compound exhibits a high degree of structural complexity, which has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided valuable insights into the conformational flexibility and electronic properties of 6a-Hydroxymaackiain, which are crucial for understanding its biological interactions.

In recent years, the biological activities of 6a-Hydroxymaackiain have been extensively investigated, revealing its potential therapeutic applications in various diseases. One of the most notable properties of this compound is its anti-inflammatory activity. Studies have shown that 6a-Hydroxymaackiain can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models. This anti-inflammatory effect is attributed to its ability to modulate the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.

Beyond its anti-inflammatory properties, 6a-Hydroxymaackiain has also demonstrated significant antioxidant activity. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer.

In addition to its anti-inflammatory and antioxidant effects, 6a-Hydroxymaackiain has been shown to possess anticancer properties. Studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying these anticancer effects involves the modulation of multiple signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

The potential therapeutic applications of 6a-Hydroxymaackiain have also been explored in the context of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can protect neurons from damage caused by amyloid-beta (Aβ) peptides, which are implicated in Alzheimer's disease. The neuroprotective effects of 6a-Hydroxymaackiain are thought to be mediated by its ability to inhibit Aβ-induced oxidative stress and inflammation.

To further understand the mechanisms underlying the biological activities of 6a-Hydroxymaackiain, researchers have conducted detailed molecular docking studies. These studies have provided insights into the binding interactions between 6a-Hydroxymaackiain and various target proteins, such as NF-κB, MAPKs, and PI3K/Akt. The results of these studies have highlighted specific residues within these proteins that are crucial for the binding affinity and biological activity of 6a-Hydroxymaackiain.

In conclusion, 6a-Hydroxymaackiain (CAS No. 61218-44-8) is a multifaceted natural product with a wide range of biological activities, including anti-inflammatory, antioxidant, anticancer, and neuroprotective effects. Its unique chemical structure and diverse biological properties make it an attractive candidate for further research and potential therapeutic applications in various diseases. Ongoing studies are expected to provide more detailed insights into the mechanisms underlying these activities and pave the way for the development of novel therapeutic strategies based on this promising compound.